[1,3]Dioxolo[4,5-f][1,4]diazocine

• CAS No.: 113492-12-9
• Molecular Formula: C7H6N2O2
• Molecular Weight: 150.137
• IUPAC Name: [1,3]dioxolo[4,5-f][1,4]diazocine
• InChI: InChI=1S/C7H6N2O2/c1-2-9-4-7-6(3-8-1)10-5-11-7/h1-4H,5H2
• InChI Key: GCARAXGNKRDSHN-UHFFFAOYSA-N
• SMILES: C1OC2=C(O1)C=NC=CN=C2
• Synonyms: 1,3-Dioxolo[4,5-f][1,4]diazocine (9CI)

Description

[1,3]Dioxolo[4,5-f][1,4]diazocine is a bicyclic heterocyclic compound featuring a fused dioxolane ring (1,3-dioxole) and an eight-membered diazocine ring containing two nitrogen atoms at the 1,4-positions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of [1,3]Dioxolo[4,5-f][1,4]diazocine typically involves multi-step reactions. One efficient method includes the reaction of sesamol, aromatic aldehydes, and 2-aminopropene-1,1,3-tricarbonitrile in the presence of triethylamine at 100°C under neat reaction conditions . This method is advantageous due to its simplicity, broad substrate scope, and high yield of products.

Industrial Production Methods:

Chemical Reactions Analysis

Types of Reactions: [1,3]Dioxolo[4,5-f][1,4]diazocine can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often facilitated by catalysts or specific reagents.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: Common reagents include halogens and organometallic compounds.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxygenated derivatives, while reduction may produce hydrogenated compounds.

Scientific Research Applications

Chemistry: In chemistry, [1,3]Dioxolo[4,5-f][1,4]diazocine is used as a building block for synthesizing more complex molecules

Biology: In biological research, this compound is studied for its potential interactions with biological macromolecules. Its ability to form stable complexes with proteins and nucleic acids makes it a valuable tool for probing biological processes.

Medicine: In medicine, [1,3]Dioxolo[4,5-f][1,4]diazocine is investigated for its potential therapeutic properties. It has shown promise in preliminary studies as an anticonvulsant agent .

Industry: In industry, this compound is explored for its potential use in the development of new materials, such as polymers and coatings, due to its stability and reactivity.

Mechanism of Action

The mechanism by which [1,3]Dioxolo[4,5-f][1,4]diazocine exerts its effects involves its interaction with specific molecular targets. For instance, in its role as an anticonvulsant, it may interact with gamma-aminobutyric acid (GABA) receptors, modulating neuronal activity and reducing seizure frequency . The exact pathways and molecular targets can vary depending on the specific application and context.

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Structural Comparison

Table 1: Key Structural Features of [1,3]Dioxolo[4,5-f][1,4]diazocine and Analogous Heterocycles

Compound Name	Core Structure	Ring Size & Heteroatoms	Key Substituents/Modifications
[1,3]Dioxolo[4,5-f][1,4]diazocine	Fused dioxolane-diazocine	5- + 8-membered (2O, 2N)	None specified in evidence
2,2-Difluoro-5H-[1,3]dioxolo[4,5-f]isoindol-7-one (Patent: EP 4 384 524 A1)	Fused dioxolane-isoindolone	5- + 6-membered (2O, 1N)	Difluoro, ketone at position 7
Benzo[b][1,4]diazepin derivatives	Fused benzene-diazepine	6- + 7-membered (2N)	Coumarin, tetrazole, phenyl groups
Benzo[b][1,4]oxazepin derivatives	Fused benzene-oxazepine	6- + 7-membered (1O, 1N)	Coumarin, tetrazole, phenyl groups

Key Observations :

• Ring Size and Flexibility : The eight-membered diazocine ring in the target compound confers greater conformational flexibility compared to smaller heterocycles like diazepines (7-membered) or isoindolones (6-membered). This flexibility may enhance binding to biological targets but could reduce thermal stability .
• Heteroatom Arrangement: The presence of two oxygen atoms in the dioxolane ring distinguishes [1,3]Dioxolo[4,5-f][1,4]diazocine from nitrogen-dominant analogs like diazepines.

Functional and Application-Based Comparison

Pesticidal Derivatives (Patent: EP 4 384 524 A1)

The patent highlights 2,2-difluoro-5H-[1,3]dioxolo[4,5-f]isoindol-7-one derivatives as potent pesticides. Although structurally distinct from [1,3]Dioxolo[4,5-f][1,4]diazocine, the shared dioxolane moiety suggests that similar fused oxygen-nitrogen systems are critical for bioactivity. The difluoro substitution and ketone group in the patent compound enhance electrophilicity, likely targeting enzyme active sites in pests .

Pharmaceutical and Material Science Potential

Benzo[b][1,4]diazepin and oxazepin derivatives () exhibit pharmacological relevance due to their coumarin and tetrazole substituents, which are known for antimicrobial and anticancer activities. In contrast, [1,3]Dioxolo[4,5-f][1,4]diazocine’s larger ring system and oxygen-rich structure may favor applications in materials science, such as ligands for metal coordination or precursors for energetic materials .